4-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide” is a chemical compound with immense potential in scientific research. It is a derivative of benzothiazole, a heterocyclic organic compound that possesses a wide range of properties and applications .
Synthesis Analysis
The synthesis of benzothiazole derivatives has received much attention due to their distinctive structures and broad spectrum of biological effects . A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The structure of “this compound” and its derivatives were analyzed based on IR, 1H, 13C, UV, and mass spectral data .Chemical Reactions Analysis
The reaction between benzo[d]thiazol-2-amine and flurbiprofen resulted in the formation of “this compound” in high yield . The synthesis of amides is extremely important for the pharmaceutical industry, where it is estimated that amide preparation is the most common chemical reaction employed .Scientific Research Applications
Fluorescent Sensors for Metal Ions
Benzimidazole and benzothiazole derivatives, related to the chemical structure of interest, have been investigated for their potential as fluorescent sensors. For instance, compounds with benzimidazole/benzothiazole bases have shown significant solvatochromic behavior and large Stokes shifts, indicating their potential in detecting metal ions like Al3+ and Zn2+ through fluorescence. These findings suggest that similar compounds, including 4-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide, could be designed for sensitive and selective metal ion detection (Suman et al., 2019).
Antimicrobial Activity
Another research avenue is the synthesis of fluorinated sulphonamide benzothiazole compounds for antimicrobial screening. These compounds, including derivatives of benzothiazoles, have demonstrated a wide range of biodynamic properties, suggesting that this compound could also possess pharmacologically significant therapeutic potentials, particularly in antimicrobial applications (Jagtap et al., 2010).
Solid-Phase Synthesis Applications
The solid-phase synthesis method has been applied to the preparation of benzodiazepinones, indicating the utility of fluorinated compounds in synthesizing complex organic molecules. This method underscores the adaptability of fluorinated benzamide compounds in facilitating the synthesis of diverse pharmacologically active molecules, highlighting the potential research applications of this compound in developing novel therapeutics (Lee et al., 1999).
Mechanism of Action
While the specific mechanism of action for “4-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide” is not mentioned in the retrieved papers, benzothiazole derivatives have been found to exhibit a wide range of biological effects, including anti-inflammatory, anticancer, antibacterial, anticonvulsant, antidiabetic, and antifungal activities .
Properties
IUPAC Name |
4-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F2N2OS/c15-9-6-4-8(5-7-9)13(19)18-14-17-12-10(16)2-1-3-11(12)20-14/h1-7H,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJOAWCLUZVGLKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.